![molecular formula C15H17NO5 B1323911 cis-4-[2-Oxo-2-(3-nitrophenyl)ethyl]-cyclohexane-1-carboxylic acid CAS No. 736136-66-6](/img/structure/B1323911.png)
cis-4-[2-Oxo-2-(3-nitrophenyl)ethyl]-cyclohexane-1-carboxylic acid
Description
“Cis-4-[2-Oxo-2-(3-nitrophenyl)ethyl]-cyclohexane-1-carboxylic acid” is a chiral compound . It has a linear formula of C15H17NO5 . The compound is not chirally pure and contains a mixture of enantiomers . The molecular weight of the compound is 291.3 .
Molecular Structure Analysis
The IUPAC name for the compound is 4-[2-(3-nitrophenyl)-2-oxoethyl]cyclohexanecarboxylic acid . The InChI code for the compound is 1S/C15H17NO5/c17-14(12-2-1-3-13(9-12)16(20)21)8-10-4-6-11(7-5-10)15(18)19/h1-3,9-11H,4-8H2,(H,18,19)/t10-,11+ .Scientific Research Applications
Structural and Conformational Studies
- The structure and conformation of closely related compounds like cis-2-(m-nitrophenyl)cyclopropanecarboxylic acid have been explored using X-ray methods. This research provides insights into the molecular configurations and interactions of such compounds (Korp, Bernal, & Fuchs, 1983).
Photochemical Reactions
- Studies on similar molecules, such as ethyl 2-oxo-1-cyclohexanecarboxylate, reveal the outcomes of photochemical reactions in different solvents, leading to various products. This research is valuable for understanding the photochemical properties of related cyclohexane derivatives (Tokuda, Watanabe, & Itoh, 1978).
Synthesis and Chemical Transformations
- The synthesis and transformation of compounds like cis- and trans-1,1-Dimethyldecalin-10-carboxylic acids, which bear structural similarities, provide insights into the chemical behavior and potential applications of similar cyclohexane-based compounds (Brown, 1964).
Molecular Conformations in Solution
- Research into the molecular conformations of related compounds like 4-Aminomethyl-1-cyclohexanecarboxylic Acids in aqueous solutions contributes to understanding the behavior of such compounds in different environments (Yanaka et al., 1981).
properties
IUPAC Name |
4-[2-(3-nitrophenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO5/c17-14(12-2-1-3-13(9-12)16(20)21)8-10-4-6-11(7-5-10)15(18)19/h1-3,9-11H,4-8H2,(H,18,19) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JJUCIUPTTHLMTM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1CC(=O)C2=CC(=CC=C2)[N+](=O)[O-])C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17NO5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301170564 |
Source
|
| Record name | trans-4-[2-(3-Nitrophenyl)-2-oxoethyl]cyclohexanecarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301170564 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
291.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
736136-66-6 |
Source
|
| Record name | trans-4-[2-(3-Nitrophenyl)-2-oxoethyl]cyclohexanecarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301170564 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
